Cas no 16352-26-4 (4-methyl-1,3,2-dioxaphospholane 2-oxide)
16352-26-4 structure
Product Name:4-methyl-1,3,2-dioxaphospholane 2-oxide
CAS No:16352-26-4
MF:C3H6O3P
MW:121.051702022552
CID:1346975
PubChem ID:13155861
Update Time:2025-04-20
4-methyl-1,3,2-dioxaphospholane 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-1,3,2-dioxaphospholane 2-oxide
- 1,3,2-dioxaphospholane, 4-methyl-, 2-oxide
- 4-methyl-1,3,2-dioxaphospholan-2-ium 2-oxide
- 16352-26-4
- 4-Methyl-2-oxo-1,3,2-dioxaphospholan-2-ium
- SCHEMBL127533
- DTXSID70522860
-
- Inchi: 1S/C3H6O3P/c1-3-2-5-7(4)6-3/h3H,2H2,1H3/q+1
- InChI Key: ZKBPCLOXMSZWPX-UHFFFAOYSA-N
- SMILES: [P+]1(=O)OCC(C)O1
Computed Properties
- Exact Mass: 122.01331
- Monoisotopic Mass: 121.00545605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 92.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Boiling Point: 156.901°C at 760 mmHg
- Flash Point: 64.418°C
- PSA: 35.53
- LogP: 1.07910
4-methyl-1,3,2-dioxaphospholane 2-oxide Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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